B1576371 Hyfl J

Hyfl J

Cat. No.: B1576371
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Hyfl J, commonly referred to in literature as Hyflex (a nickel-titanium [NiTi] rotary file system), is designed for root canal preparation in endodontics. Its unique controlled memory (CM) wire technology allows superior flexibility and resistance to cyclic fatigue compared to conventional NiTi systems . Hyflex files exhibit a lower taper (e.g., 0.06 taper in final instrumentation) and unwind during use, which reduces cutting efficiency but minimizes apical debris extrusion . This design is particularly advantageous in curved canals, where excessive debris extrusion can lead to postoperative complications such as inflammation or infection .

Properties

bioactivity

Antimicrobial

sequence

GIACGESCAYFGCWIPGCSCRNKVCYFN

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Comparison

Parameter Hyfl J (Hyflex) ProTaper Universal Reciproc Neolix
Material CM NiTi alloy Conventional NiTi M-Wire NiTi Conventional NiTi
Taper Range 0.04–0.06 0.04–0.19 (variable) 0.08 (fixed) 0.08 (fixed)
Design Philosophy Single-file, continuous rotation Multi-file, progressive taper Single-file, reciprocating motion Single-file, continuous rotation
Debris Extrusion Lowest (0.12 ± 0.05 mg) Moderate (0.33 ± 0.08 mg) Highest (0.67 ± 0.12 mg) Moderate (0.35 ± 0.09 mg)

Key Findings :

  • Debris Extrusion : Hyflex produces significantly less debris (p < 0.001) compared to Reciproc and ProTaper Universal due to its reduced taper and unwinding behavior .
  • Fatigue Resistance : Hyflex's CM wire exhibits 3× higher cyclic fatigue resistance than Reciproc’s M-Wire, enhancing durability in curved canals .
  • Clinical Efficiency : ProTaper Universal and Neolix require multiple files for preparation, increasing procedural time and complexity, while Hyflex uses a single-file system .

Performance in Curved Canals

A 2022 in vitro study compared apical debris extrusion in curved canals using four systems (n = 40 teeth per group) :

Hyflex : Minimal debris due to reduced cutting efficiency and controlled unwinding.

Reciproc : Highest debris (0.67 mg) attributed to aggressive reciprocating motion and higher taper (0.08).

Limitations of Current Studies

    Disclaimer and Information on In-Vitro Research Products

    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.